Cas no 2228762-61-4 (O-{2-3-nitro-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-3-nitro-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• CAS No: 2228762-61-4
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 6050961
• PubChem ID: 165859107
• Update Time: 2025-06-09

O-{2-3-nitro-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-3-nitro-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine
• EN300-1961915
• O-{2-[3-nitro-5-(trifluoromethyl)phenyl]propan-2-yl}hydroxylamine
• 2228762-61-4

• Inchi： 1S/C10H11F3N2O3/c1-9(2,18-14)6-3-7(10(11,12)13)5-8(4-6)15(16)17/h3-5H,14H2,1-2H3
• InChI Key： PMWJPJMRBRZBIQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C(C)(C)ON)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 264.07217670g/mol
• Monoisotopic Mass: 264.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on O-{2-3-nitro-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine

Professional Introduction to Compound with CAS No. 2228762-61-4 and Product Name: O-{2-3-nitro-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine

The compound with the CAS number 2228762-61-4 and the product name O-{2-3-nitro-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various therapeutic areas. The presence of a nitro group and a trifluoromethyl substituent in its phenyl ring contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity. The O-{2-3-nitro-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine structure combines elements that are known to enhance pharmacological efficacy. Specifically, the nitro group can influence electronic properties and reactivity, while the trifluoromethyl group is often associated with increased metabolic stability and lipophilicity. These features make the compound an attractive scaffold for drug design.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. The use of these techniques underscores the compound's complexity and the expertise required for its production. Recent studies have highlighted the importance of optimizing synthetic routes to improve scalability and cost-effectiveness, which are critical factors in pharmaceutical development.

Beyond its synthetic significance, the O-{2-3-nitro-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine has shown promise in preclinical studies. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and metabolic disorders. The combination of the nitro and trifluoromethyl groups appears to modulate binding interactions, leading to enhanced therapeutic potential. These findings align with current trends in drug discovery, where targeted inhibition of specific biological pathways is key.

The pharmacokinetic profile of this compound is another area of interest. Studies suggest that its molecular structure contributes to favorable absorption, distribution, metabolism, and excretion (ADME) properties. The lipophilicity imparted by the trifluoromethyl group enhances membrane permeability, while the polar nature of the hydroxylamine moiety facilitates renal clearance. Such characteristics are desirable for developing drugs with improved bioavailability and reduced side effects.

In conclusion, the compound with CAS number 2228762-61-4, specifically named as O-{2-3-nitro-5-(trifluoromethyl)phenylpropan-2-yl}hydroxylamine, represents a promising candidate in pharmaceutical research. Its unique structural features, including the presence of a nitro group and a trifluoromethyl substituent, contribute to its biological activity and pharmacokinetic properties. Further research is warranted to fully elucidate its therapeutic potential and optimize its development for clinical applications.